Cas no 1361533-33-6 (2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid)

• Product Name: 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid
• CAS No: 1361533-33-6
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4969348
• Update Time: 2025-05-25

2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-7-3-9(15)12(10(16)4-7)8-1-6(2-11(19)20)5-18-13(8)17/h1,3-5H,2H2,(H2,17,18)(H,19,20)
• InChI Key： ZBSARXSBCUOXGS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(N)=NC=C(CC(=O)O)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid

Comprehensive Overview of 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361533-33-6)

2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361533-33-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trichlorophenyl and pyridine moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a pyridine core with an acetic acid side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics.

The growing demand for high-performance intermediates in the pharmaceutical industry has propelled the study of 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid. Recent trends highlight its relevance in targeted drug delivery systems and enzyme inhibition studies. For instance, its trichlorophenyl group may contribute to enhanced binding affinity in receptor-ligand interactions, a hot topic in precision medicine. Additionally, its pyridine-acetic acid hybrid structure aligns with the search for multifunctional scaffolds in medicinal chemistry, addressing queries like "how to improve drug bioavailability" or "novel heterocyclic drug candidates."

From a synthetic perspective, CAS No. 1361533-33-6 is often explored for its regioselective functionalization potential. Chemists leverage its amino and carboxylic acid groups for peptide coupling or metal-catalyzed cross-coupling reactions, frequently searched topics in organic synthesis forums. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, answering common questions about "acid-stable drug intermediates." Furthermore, its chlorinated aromatic system is studied for electron-withdrawing effects, a key consideration in materials science for designing organic semiconductors.

Environmental and green chemistry applications of 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid are also under scrutiny. With increasing searches for "sustainable synthetic routes," researchers investigate its biodegradability and potential use in catalysis. The compound’s chlorine atoms may facilitate halogen bonding in supramolecular chemistry, a trending area in nanotechnology. These aspects align with user queries such as "eco-friendly halogenated compounds" or "applications of trichlorophenyl derivatives."

In analytical chemistry, CAS No. 1361533-33-6 is analyzed via HPLC, mass spectrometry, and NMR to validate purity and structure—topics frequently searched by quality control professionals. Its UV-active properties also make it suitable for fluorescence-based assays, addressing the demand for "high-sensitivity detection methods."

In summary, 2-Amino-3-(2,4,6-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361533-33-6) is a multifaceted compound bridging pharmaceutical innovation, material science, and sustainable chemistry. Its structural features and applicability to trending research areas ensure its continued relevance in scientific discourse.